Cas no 2229387-87-3 (1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol)

• Product Name: 1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol
• CAS No: 2229387-87-3
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5864722
• PubChem ID: 165651983
• Update Time: 2025-05-25

1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol
• EN300-1793126
• [1-(4-nitro-1H-pyrazol-3-yl)cyclobutyl]methanol
• 2229387-87-3

• Inchi： 1S/C8H11N3O3/c12-5-8(2-1-3-8)7-6(11(13)14)4-9-10-7/h4,12H,1-3,5H2,(H,9,10)
• InChI Key： RCUMSFUGHYEKBB-UHFFFAOYSA-N
• SMILES： OCC1(C2=C(C=NN2)[N+](=O)[O-])CCC1

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.7Ų

Additional information on 1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol

Research Brief on 1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol (CAS: 2229387-87-3) and Its Applications in Chemical Biology and Medicine

The compound 1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol (CAS: 2229387-87-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, featuring a nitro-substituted pyrazole ring fused with a cyclobutylmethanol moiety, offers a promising scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Notably, this compound has shown inhibitory activity against kinases involved in inflammatory and oncogenic pathways, making it a candidate for further investigation in cancer and autoimmune diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol via a multi-step reaction sequence, achieving high yields and purity. The study also explored its derivatization to produce a library of analogs, which were screened for activity against a panel of protein kinases. Several analogs exhibited nanomolar potency against specific kinase targets, underscoring the compound's potential as a lead structure for drug discovery.

Another key area of research involves the compound's pharmacokinetic properties. Preliminary in vitro and in vivo studies have indicated favorable metabolic stability and bioavailability, although further optimization may be required to enhance its drug-like characteristics. Computational modeling and structure-activity relationship (SAR) studies are currently underway to refine the compound's selectivity and efficacy.

Beyond its therapeutic potential, 1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol has also been investigated for its utility in chemical biology probes. Its ability to selectively label and modulate specific protein targets makes it a valuable tool for studying cellular signaling pathways and identifying new drug targets. Recent work has leveraged this compound to develop fluorescent and photoaffinity probes, enabling real-time visualization of target engagement in live cells.

In conclusion, 1-(4-nitro-1H-pyrazol-3-yl)cyclobutylmethanol represents a promising candidate for both therapeutic and research applications. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable asset in the ongoing quest for novel treatments and tools in chemical biology and medicine. Future research should focus on further elucidating its mechanisms of action and expanding its applications in drug discovery and beyond.